4-[4-(Dimethylamino)phenyl]-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

Specification

• CAS No.: 78650-04-1
• Molecular Formula: C17H18N6
• Molecular Weight: 306.373
• IUPAC Name: 4-[4-(dimethylamino)phenyl]-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• Standard InChI: InChI=1S/C17H18N6/c1-22(2)12-9-7-11(8-10-12)15-20-16(18)21-17-19-13-5-3-4-6-14(13)23(15)17/h3-10,15H,1-2H3,(H3,18,19,20,21)
• Standard InChI Key: VSDUZOLYIPLEJP-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C2N=C(NC3=NC4=CC=CC=C4N23)N

Introduction

Chemical Identity and Basic Properties

Molecular Architecture

4-[4-(Dimethylamino)phenyl]-1,4-dihydrotriazino[1,2-a]benzimidazol-2-amine features a tricyclic system comprising:

• A benzimidazole moiety (rings A and B)

• A 1,3,5-triazine ring (ring C)

• A para-dimethylaminophenyl substituent at position 4

The molecular formula is C₁₇H₁₈N₆, with a molecular weight of 306.37 g/mol. X-ray crystallographic studies of analogous compounds reveal planar configurations in the triazine-benzimidazole core, with the dimethylaminophenyl group adopting a perpendicular orientation to minimize steric strain.

Property	Value
CAS Registry Number	78650-04-1
IUPAC Name	4-[4-(dimethylamino)phenyl]-1,4-dihydro-triazino[1,2-a]benzimidazol-2-amine
SMILES	CN(C)C1=CC=C(C=C1)C2N=C(NC3=NC4=CC=CC=C4N23)N
Solubility	Limited aqueous solubility; soluble in DMSO/DMF

Synthetic Methodologies

Conventional Synthesis Routes

The primary synthesis route involves a three-step sequence:

• Benzimidazole Formation: Condensation of o-phenylenediamine derivatives with nitriles under acidic conditions yields 2-aminobenzimidazole precursors.

• Triazine Annulation: Reaction with cyanoguanidine in refluxing ethanol facilitates triazine ring formation through [2+4] cycloaddition.

• Functionalization: Electrophilic aromatic substitution introduces the dimethylaminophenyl group using N,N-dimethylaniline derivatives.

Typical reaction conditions:

• Temperature: 80-120°C

• Catalysts: p-Toluenesulfonic acid (0.5-1.5 mol%)

• Yield: 58-72% after chromatographic purification

Optimization Strategies

• Microwave-assisted synthesis reduces reaction time from 24 hours to 45 minutes while maintaining 65% yield

• Flow chemistry approaches enhance reproducibility for scale-up beyond 100g batches

• Purification via high-performance countercurrent chromatography achieves >95% purity

Structural and Spectroscopic Characterization

Key Spectral Signatures

¹H NMR (400 MHz, DMSO-d₆):

• δ 8.21 (s, 1H, NH₂)

• δ 7.89–7.45 (m, 4H, aromatic)

• δ 6.78 (d, J = 8.4 Hz, 2H, N(CH₃)₂-C₆H₄)

• δ 3.02 (s, 6H, N(CH₃)₂)

IR (KBr, cm⁻¹):

• 3375 (N-H stretch)

• 1620 (C=N triazine)

• 1580 (aromatic C=C)

Mass Spectrometry:

• ESI-MS m/z: 307.4 [M+H]⁺ (calc. 306.37)